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Compound of Interest

Compound Name: Avenanthramide D

Cat. No.: B1666152 Get Quote

Avenanthramide D (Avn-D), a key bioactive compound found in oats, and its synthetic analog

dihydro-avenanthramide D (DH-Avn-D), have demonstrated significant therapeutic potential

across a range of preclinical studies. This guide provides a comprehensive comparison of the

in vitro and in vivo efficacy of Avenanthramide D and its derivatives, supported by

experimental data and detailed methodologies, to inform researchers, scientists, and drug

development professionals.

Quantitative Data Summary
The following tables summarize the key quantitative findings from in vitro and in vivo studies,

highlighting the conditions under which Avenanthramide D and its analogs exhibit their

biological activities.
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Compound
Tested

Assay Cell Line
Concentrati
on/Dose

Result Reference

Avenanthrami

de 2c, 2f, 2p

NF-κB

Inhibition
C2C12 cells

9.10 µM (2p)

- 64.3 µM

(2c)

EC50 values

for inhibiting

TNF-α-

induced NF-

κB activation.

[1]

[1]

Dihydro-

avenanthrami

de D (DH

Avn-D)

Mast Cell

Degranulatio

n Inhibition

Not specified Not specified

Inhibited

mast cell

degranulation

.[2]

[2]

Dihydro-

avenanthrami

de D (DH

Avn-D)

Cancer Cell

Invasion

Human

breast cancer

cells

Not specified

Inhibited

invasion

through

MAPK/NF-κB

and

MAPK/AP-1

pathways.[2]

[2]

Avenanthrami

de-enriched

extract

Antioxidant

Activity

(DPPH

assay)

Acellular Not specified

Demonstrate

d antioxidant

activity.[2]

[2]

Avenanthrami

de C

Antiproliferati

ve Activity

Colon cancer

cell lines

(CaCo-2,

HT29, etc.)

Not specified

More

effective on

colon cancer

cells than

prostate or

breast cancer

cells.[2]

[2]

Table 2: In Vivo Efficacy of Avenanthramides

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/262075907_In_vitro_total_antioxidant_capacity_and_anti-inflammatory_activity_of_three_common_oat-derived_avenanthramides
https://www.researchgate.net/publication/262075907_In_vitro_total_antioxidant_capacity_and_anti-inflammatory_activity_of_three_common_oat-derived_avenanthramides
https://pmc.ncbi.nlm.nih.gov/articles/PMC6126071/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6126071/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6126071/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6126071/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6126071/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6126071/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6126071/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6126071/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Tested

Animal
Model

Condition
Dosing
Regimen

Key
Findings

Reference

Avenanthrami

de C
Rats

Exercise-

induced

oxidative

stress

0.1 g/kg diet

Reduced

reactive

oxygen

species

(ROS) in

soleus

muscle.[2]

[2]

Avenanthrami

de-enriched

extract

D-galactose-

induced

oxidative

stress mice

Not specified Not specified

Increased

antioxidant

enzyme

activity and

upregulated

their gene

expression;

decreased

malondialdeh

yde (MDA)

levels.[3][4]

[3][4]

Avenanthrami

de-enriched

extract

Ldlr-/- mice

High-fat diet-

induced

atheroscleros

is

Diet

supplementat

ion

Reduced

atheroma

lesions in the

aortic valve.

[5]

[5]

Avenanthrami

de-enriched

mixture

Humans
Healthy older

adults

0.5g and 1g

oral doses

Bioavailable

with

detectable

plasma

concentration

s; increased

plasma

reduced

glutathione.

[6]

[6]
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Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are summaries of the experimental protocols used in the cited studies.

In Vitro NF-κB Inhibition Assay
Cell Culture: C2C12 myoblast cells were cultured in appropriate media and conditions.

Induction of NF-κB: Cells were stimulated with tumor necrosis factor-alpha (TNF-α) to induce

the activation of the NF-κB signaling pathway.

Treatment: Cells were treated with varying concentrations of Avenanthramides 2c, 2f, and

2p.

Measurement: The inhibition of NF-κB activation was quantified to determine the half-

maximal effective concentration (EC50) for each compound.[1]

In Vivo D-Galactose-Induced Oxidative Stress Model
Animal Model: Mice were used for this study.

Induction of Oxidative Stress: D-galactose was administered to the mice to induce a state of

oxidative stress, mimicking aging-related damage.

Treatment: An avenanthramide-rich extract (ARE) from oat bran was administered to the

treatment group.

Outcome Measures: The activity and gene expression of antioxidant enzymes such as

superoxide dismutase (SOD) and glutathione peroxidase (GPx) were measured.

Malondialdehyde (MDA), a marker of lipid peroxidation, was also quantified.[3][4]

Signaling Pathways and Experimental Workflow
Visualizing the complex biological processes and experimental designs can aid in

understanding the mechanism of action and the scientific approach.
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Click to download full resolution via product page

Caption: Avenanthramide D inhibits inflammatory pathways by targeting MAPK and IKK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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